Cas no 1176505-26-2 (3-1,3,4Oxadiazol-2-yl-benzoic Acid)

• Product Name: 3-1,3,4Oxadiazol-2-yl-benzoic Acid
• CAS No: 1176505-26-2
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4575166
• PubChem ID: 20355286
• Update Time: 2025-06-09

3-1,3,4Oxadiazol-2-yl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[1,3,4]Oxadiazol-2-yl-benzoic acid
• 3-1,3,4Oxadiazol-2-yl-benzoic Acid
• F72321
• DB-093883
• Z525977076
• EN300-45412
• MJPAHMZEXVECGY-UHFFFAOYSA-N
• AKOS010017003
• 1176505-26-2
• 3-(1,3,4-oxadiazol-2-yl)benzoic acid
• BXB50526
• CS-0249853
• 3-(1,3,4-oxadiazol-2-yl)benzoicacid
• SCHEMBL2823140

• Inchi： 1S/C9H6N2O3/c12-9(13)7-3-1-2-6(4-7)8-11-10-5-14-8/h1-5H,(H,12,13)
• InChI Key： MJPAHMZEXVECGY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=NN=CO2)=C1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-1,3,4Oxadiazol-2-yl-benzoic Acid

Recent Advances in the Study of 3-(1,3,4-Oxadiazol-2-yl)-benzoic Acid (CAS: 1176505-26-2): A Promising Scaffold in Medicinal Chemistry

The compound 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid (CAS: 1176505-26-2) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, featuring a benzoic acid moiety linked to a 1,3,4-oxadiazole ring, has demonstrated potential as a key structural motif in the development of novel therapeutic agents. Recent studies have explored its applications in antimicrobial, anticancer, and anti-inflammatory drug discovery, highlighting its broad-spectrum bioactivity and favorable pharmacokinetic profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of derivatives of 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their inhibitory effects on bacterial growth. Notably, one derivative exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. Molecular docking studies suggested that this compound targets the bacterial cell wall synthesis pathway, specifically binding to penicillin-binding proteins (PBPs).

In the realm of oncology, a 2024 preclinical study demonstrated the anticancer potential of 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid derivatives. The study, conducted by a team at the National Cancer Institute, revealed that certain analogs selectively inhibited the proliferation of breast cancer cell lines (MCF-7 and MDA-MB-231) by inducing apoptosis through the activation of caspase-3 and caspase-9. Additionally, these compounds showed minimal cytotoxicity toward normal human fibroblast cells, suggesting a favorable therapeutic window. Further mechanistic studies indicated that the oxadiazole moiety plays a critical role in stabilizing interactions with the ATP-binding site of protein kinases involved in cancer cell signaling.

Another noteworthy application of this scaffold was reported in a 2023 European Journal of Medicinal Chemistry article, which explored its anti-inflammatory properties. Researchers designed and synthesized a library of 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid derivatives and evaluated their ability to inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the inflammatory cascade. Several compounds exhibited dual inhibition, with IC₅₀ values in the nanomolar range, outperforming standard anti-inflammatory drugs in in vitro assays. These findings position the scaffold as a promising candidate for the development of next-generation anti-inflammatory agents with reduced side effects.

Beyond its pharmacological applications, recent advancements in synthetic methodologies have facilitated the efficient production of 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid derivatives. A 2024 Organic Letters publication described a novel one-pot synthesis route using microwave-assisted cyclization, which significantly improved yields (up to 85%) and reduced reaction times compared to traditional methods. This innovation is expected to accelerate the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

In conclusion, 3-(1,3,4-Oxadiazol-2-yl)-benzoic acid (CAS: 1176505-26-2) represents a highly versatile scaffold with demonstrated efficacy across multiple therapeutic areas. Its unique structural features enable diverse biological activities, making it a valuable tool for drug discovery. Future research should focus on advancing promising derivatives into clinical trials and further elucidating their mechanisms of action. The continued exploration of this scaffold holds great promise for addressing unmet medical needs in infectious diseases, oncology, and inflammation.